Cas no 1159000-89-1 (N-t-Butyl 2-(5-bromopyridin-2-yl)acetamide)

• Product Name: N-t-Butyl 2-(5-bromopyridin-2-yl)acetamide
• CAS No: 1159000-89-1
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• MDL: MFCD12026114
• CID: 857823
• PubChem ID: 46739529
• Update Time: 2025-10-28

N-t-Butyl 2-(5-bromopyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromopyridin-2-yl)-N-(tert-butyl)acetamide
• N-t-Butyl 2-(5-bromopyridin-2-yl)acetamide
• ACMC-2099r9
• AG-L-20449
• AK-91491
• ANW-16915
• BD229906
• CTK4A9541
• 1159000-89-1
• CS-0212665
• 2-(5-bromopyridin-2-yl)-N-tert-butylacetamide
• MFCD12026114
• DTXSID00675131
• DB-371628
• N-tert-butyl 2-(5-bromopyridin-2-yl)acetamide
• AKOS015834676
• SB55320
• BS-19478
• 2-Pyridineacetamide, 5-bromo-N-(1,1-dimethylethyl)-
• N-t-Butyl2-(5-bromopyridin-2-yl)acetamide

• MDL： MFCD12026114
• Inchi： 1S/C11H15BrN2O/c1-11(2,3)14-10(15)6-9-5-4-8(12)7-13-9/h4-5,7H,6H2,1-3H3,(H,14,15)
• InChI Key： QHCBRCRSMMSJCV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-t-Butyl 2-(5-bromopyridin-2-yl)acetamide

N-t-Butyl 2-(5-bromopyridin-2-yl)acetamide (CAS No. 1159000-89-1): A Comprehensive Overview

N-t-Butyl 2-(5-bromopyridin-2-yl)acetamide, also known by its CAS registry number 1159000-89-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 5-position and an acetamide group attached at the 2-position. The t-butyl group further enhances the compound's stability and solubility properties, making it a valuable molecule for various applications.

The synthesis of N-t-butyl 2-(5-bromopyridin-2-yl)acetamide typically involves multi-step organic reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. This has made the compound more accessible for research and industrial use.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that N-t-butyl 2-(5-bromopyridin-2-yl)acetamide exhibits significant bioactivity, particularly in modulating enzyme activity and receptor interactions. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases, making it a candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its role as an electron transport layer material, demonstrating improved device performance under specific conditions.

The physical properties of CAS No. 1159000-89-1 are well-documented, with a melting point of approximately 135°C and a boiling point around 360°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions and formulations.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that it undergoes slow hydrolysis under alkaline conditions, with half-life estimates providing valuable insights into its persistence in different environments.

In conclusion, N-t-butyl 2-(5-bromopyridin-2-yl)acetamide (CAS No. 1159000-89-1) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in medicine, materials science, and beyond.